2-(4-ethyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)-N-(4-methylphenyl)acetamide
Description
2-(4-ethyl-2-morpholin-4-yl-6-oxopyrimidin-1(6H)-yl)-N-(4-methylphenyl)acetamide, also known as EMA401, is a small molecule drug that has been developed as a potential treatment for chronic pain.
Scientific Research Applications
Antifungal Applications
Research has identified derivatives of 2-oxo-morpholin-3-yl-acetamide, closely related to the chemical structure of interest, as potent antifungal agents against a variety of fungal species, including Candida and Aspergillus. Optimization of this series has resulted in compounds demonstrating both in vitro and in vivo efficacy against systemic fungal infections, showing promise for treating diseases caused by these pathogens (Bardiot et al., 2015).
Antimicrobial Properties
Another study on synthesized pyrimidine-triazole derivatives from a similar chemical structure revealed significant antimicrobial activity against selected bacterial and fungal strains. These findings suggest a potential role for the compound in developing new antimicrobial agents, highlighting the versatility of its chemical framework in combating infectious diseases (Majithiya & Bheshdadia, 2022).
Antibacterial and Antifungal Activities
Research into biolabile 2-morpholino-N-(4,6-diarylpyrimidin-2-yl)acetamides has shown these compounds to possess extensive antibacterial and antifungal activities. This demonstrates the potential for compounds within this structural family to serve as leads for the development of new antibacterial and antifungal therapies, addressing the need for novel treatments due to increasing antibiotic resistance (Kanagarajan, Thanusu, & Gopalakrishnan, 2010).
properties
IUPAC Name |
2-(4-ethyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)-N-(4-methylphenyl)acetamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O3/c1-3-15-12-18(25)23(19(21-15)22-8-10-26-11-9-22)13-17(24)20-16-6-4-14(2)5-7-16/h4-7,12H,3,8-11,13H2,1-2H3,(H,20,24) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MTSBWDOMRDBAOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=O)N(C(=N1)N2CCOCC2)CC(=O)NC3=CC=C(C=C3)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N4O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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